Cas no 2580225-53-0 (3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid
• CAS No: 2580225-53-0
• MF: C₁₅H₁₂FNO₅
• MW: 305.257887840271
• CID: 5660827
• PubChem ID: 165893477
• Update Time: 2025-10-05

3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727357
• 2580225-53-0
• 3-{[(benzyloxy)carbonyl]amino}-2-fluoro-5-hydroxybenzoic acid
• 3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid

• Inchi： 1S/C15H12FNO5/c16-13-11(14(19)20)6-10(18)7-12(13)17-15(21)22-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,21)(H,19,20)
• InChI Key： YIPFREYCPNEVMN-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC(=CC=1NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 305.06995065g/mol
• Monoisotopic Mass: 305.06995065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid (CAS No. 2580225-53-0)

3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid (CAS No. 2580225-53-0) is a fluorinated benzoic acid derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including a benzyloxycarbonylamino moiety, a fluoro substituent, and a hydroxybenzoic acid backbone, making it a versatile intermediate for drug discovery and organic synthesis. Researchers are increasingly interested in its applications due to its structural similarity to bioactive molecules and its role in modulating enzyme activity.

The compound's CAS No. 2580225-53-0 is a critical identifier for regulatory and commercial purposes, ensuring precise documentation in chemical databases. Its fluoro and hydroxy groups contribute to its polarity and reactivity, which are essential for designing targeted therapeutics. Recent trends in AI-driven drug discovery and green chemistry have spotlighted such fluorinated compounds due to their enhanced metabolic stability and binding affinity. This aligns with the growing demand for sustainable synthetic routes and high-efficiency pharmaceuticals.

In the context of user-searched topics, questions like "What are the applications of fluorinated benzoic acids?" or "How does CAS 2580225-53-0 contribute to drug development?" highlight the compound's relevance. Its benzyloxycarbonylamino group is particularly noteworthy, as it serves as a protective group in peptide synthesis, a technique widely discussed in bioconjugation and proteomics research. These keywords reflect the intersection of academic curiosity and industrial innovation.

From a synthetic perspective, 3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid exemplifies the convergence of medicinal chemistry and material science. Its fluoro substituent enhances lipophilicity, a property often explored in blood-brain barrier penetration studies—a hot topic in neuropharmacology. Additionally, its hydroxybenzoic acid core is a scaffold in anti-inflammatory and antioxidant agents, resonating with searches for "natural derivative pharmaceuticals."

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In summary, 3-{(benzyloxy)carbonylamino}-2-fluoro-5-hydroxybenzoic acid (CAS No. 2580225-53-0) represents a fusion of structural ingenuity and practical utility. Its relevance to drug design, biomaterial engineering, and sustainable chemistry ensures its prominence in contemporary research. As AI-powered molecular modeling and green synthesis gain traction, this compound is poised to remain a focal point in innovative scientific endeavors.